Cas no 1994148-20-7 (2-(3-hydroxypropyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde)

• Product Name: 2-(3-hydroxypropyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde
• CAS No: 1994148-20-7
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6192906
• PubChem ID: 165588441
• Update Time: 2025-06-11

2-(3-hydroxypropyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxypropyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde
• EN300-1622106
• 1994148-20-7
• 2-(3-hydroxypropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde

• Inchi： 1S/C10H16O3/c11-5-1-4-10(7-12)6-8-2-3-9(10)13-8/h7-9,11H,1-6H2
• InChI Key： GDOLBEYQTZXMCF-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C=O)(CCCO)C2

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3-hydroxypropyl)-7-oxabicyclo2.2.1heptane-2-carbaldehyde

Comprehensive Overview of 2-(3-hydroxypropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS No. 1994148-20-7)

The compound 2-(3-hydroxypropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS No. 1994148-20-7) is a specialized organic molecule with a unique bicyclic structure. This aldehyde derivative features a 7-oxabicyclo[2.2.1]heptane core, which is a bridged heterocycle containing an oxygen atom. The presence of both a hydroxypropyl group and an aldehyde functional group makes this compound highly versatile in synthetic chemistry and material science applications. Researchers and industries are increasingly interested in such molecules due to their potential in green chemistry, pharmaceutical intermediates, and flavor/fragrance development.

One of the key reasons for the growing attention toward 2-(3-hydroxypropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is its relevance in sustainable synthesis. With the global push for eco-friendly chemicals, this compound’s structural features allow it to serve as a building block for biodegradable materials or low-toxicity additives. Its bicyclic framework also offers steric and electronic properties that are valuable in catalysis and polymer science. Recent studies highlight its role in designing high-performance polymers with enhanced thermal stability, a topic frequently searched in academic and industrial databases.

In the realm of pharmaceutical research, 2-(3-hydroxypropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde is explored as a precursor for bioactive molecules. The aldehyde group enables condensation reactions to form Schiff bases, which are pivotal in drug discovery. Additionally, the hydroxypropyl side chain provides a handle for further derivatization, aligning with the trend of structure-activity relationship (SAR) studies. Online forums and search queries often link such compounds to antimicrobial or anti-inflammatory applications, though specific claims require rigorous validation.

From a flavor and fragrance perspective, the compound’s oxygenated bicyclic structure contributes to its potential as a synthetic aroma ingredient. The 7-oxabicyclo[2.2.1]heptane moiety is structurally similar to natural terpenes, making it a candidate for essential oil analogs. Consumers and manufacturers alike search for novel scent molecules that combine sustainability with olfactory performance, and this aldehyde could meet such demands. Its stability under various pH conditions further enhances its applicability in cosmetic formulations.

Analytical characterization of 2-(3-hydroxypropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity, especially given the compound’s use in high-value industries. Search trends indicate strong interest in analytical validation protocols for such niche chemicals, reflecting their importance in quality control. Furthermore, computational modeling (DFT calculations) is increasingly applied to predict its reactivity, a topic gaining traction in cheminformatics discussions.

In summary, 2-(3-hydroxypropyl)-7-oxabicyclo[2.2.1]heptane-2-carbaldehyde (CAS No. 1994148-20-7) represents a multifaceted compound with applications spanning green chemistry, pharmaceuticals, and fragrance science. Its structural uniqueness and functional groups align with contemporary research priorities, answering frequent queries about sustainable chemical alternatives and specialty intermediates. As industries evolve toward circular economy models, such molecules are poised to play a pivotal role in innovation.